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Compound of Interest

Compound Name: Acid Red 57

Cat. No.: B082765

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of the monoazo dye, Acid
Red 57 (C.1. 17053), in two common laboratory solvents: water and ethanol. The information
presented herein is intended to support research and development activities where precise
knowledge of this dye's physicochemical properties is critical.

Quantitative Solubility Data

The solubility of a substance is a fundamental chemical property that dictates its application in
various scientific and industrial processes. For Acid Red 57, the available quantitative data is
summarized below.

Solvent Temperature (°C) Solubility
Water 90 70 g/L[1][2]
Ethanol Not specified Sparingly soluble

Note: While specific quantitative data for the solubility of Acid Red 57 in ethanol is not readily
available in the reviewed literature, related acid dyes are often characterized as having low to
very slight solubility in ethanol.[3] To obtain a precise value, experimental determination is
recommended.
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Experimental Protocol for Solubility Determination

For researchers requiring precise solubility data, particularly for ethanol, the following
experimental protocol, adapted from established methodologies such as the OECD Guideline
for the Testing of Chemicals, Section 105, provides a standardized approach.[4][5]

Objective:

To determine the saturation concentration of Acid Red 57 in water and ethanol at a specified
temperature.

Materials:

o Acid Red 57 (analytical standard)

» Deionized water

e Absolute ethanol

o Thermostatically controlled shaker or water bath
e Analytical balance

e Volumetric flasks

» Centrifuge and centrifuge tubes or filtration apparatus (e.g., syringe filters with appropriate
membrane)

e UV-Vis Spectrophotometer
o Magnetic stirrer and stir bars

» Temperature probe

Methodology:

The flask shake method is a common and reliable technique for determining the solubility of a
substance.
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Preparation of Supersaturated Solutions:

o Accurately weigh an excess amount of Acid Red 57 and add it to separate flasks
containing a known volume of deionized water and absolute ethanol, respectively. The
amount of dye should be more than what is expected to dissolve to ensure a saturated
solution is formed.

o Add a magnetic stir bar to each flask.
Equilibration:
o Seal the flasks to prevent solvent evaporation.

o Place the flasks in a thermostatically controlled shaker or water bath set to the desired
experimental temperature (e.g., 25 °C).

o Allow the solutions to equilibrate for a sufficient period (typically 24-48 hours) with
continuous agitation. This ensures that the dissolution equilibrium is reached.

Phase Separation:
o After equilibration, cease agitation and allow the excess solid to settle.

o To separate the undissolved solid from the saturated solution, either centrifuge an aliquot
of the mixture at a high speed or filter it using a syringe filter. The filter material should be
chosen to be compatible with the solvent and not adsorb the dye.

Analysis of the Saturated Solution:
o Carefully take a known volume of the clear, saturated supernatant or filtrate.

o Dilute the aliquot with the respective solvent to a concentration that falls within the linear
range of a pre-established calibration curve.

o Measure the absorbance of the diluted solution using a UV-Vis spectrophotometer at the
wavelength of maximum absorbance (Amax) for Acid Red 57.

Quantification:
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o Prepare a series of standard solutions of Acid Red 57 of known concentrations in both

water and ethanol.

o Measure the absorbance of these standards to construct a calibration curve (absorbance

VS. concentration).

o Use the calibration curve to determine the concentration of Acid Red 57 in the diluted

sample.

o Calculate the original concentration in the saturated solution, taking into account the
dilution factor. This value represents the solubility of Acid Red 57 in the respective solvent

at the experimental temperature.

Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of Acid Red
57 solubility.
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Diagram of the experimental workflow for determining the solubility of Acid Red 57.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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